Cas no 85597-17-7 (L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-)

L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]- structure
85597-17-7 structure
Product Name:L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-
CAS No:85597-17-7
MF:C20H20N6O6
MW:440.409403800964
CID:722764
Update Time:2024-01-31

L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-
    • 2-[[4-[(2-amino-4-oxo-1H-pyrido[2,3-d]pyrimidin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
    • 5-deazafolic acid
    • Inchi: 1S/C20H20N6O6/c1-26(12-8-13-16(22-9-12)24-20(21)25-18(13)30)11-4-2-10(3-5-11)17(29)23-14(19(31)32)6-7-15(27)28/h2-5,8-9,14H,6-7H2,1H3,(H,23,29)(H,27,28)(H,31,32)(H3,21,22,24,25,30)
    • InChI Key: FKWFZVUYIHPCGB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(NC(=O)C1=CC=C(N(C2=CN=C3C(=C2)C(=O)N=C(N)N3)C)C=C1)CCC(O)=O

Computed Properties

  • Exact Mass: 440.144432
  • Monoisotopic Mass: 440.144432
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 766
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 196

Experimental Properties

  • Density: 1.61
  • Refractive Index: 1.734
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